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Compound of Interest

Compound Name: Amberlite CG-400

Cat. No.: B7765734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amberlite® CG-400 is a strongly basic anion exchange resin with a quaternary ammonium

functional group attached to a polystyrene-divinylbenzene copolymer matrix. Its high exchange

capacity and robust physical properties make it a valuable tool in various applications, including

deionization, separation of organic and inorganic anions, and purification of pharmaceuticals

and biomolecules. Proper preparation and conditioning of the resin are crucial to ensure

optimal performance and reproducible results.

These application notes provide a detailed, step-by-step guide for the initial preparation of new

Amberlite® CG-400 resin, including pre-treatment to remove impurities and conversion to the

desired ionic form.

Data Presentation
The following table summarizes the key quantitative data for Amberlite® CG-400 and the

closely related Amberlite® IRA-400, which can be used as a reference.
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Property Value Reference

Resin Type
Strongly Basic Anion

Exchanger
Manufacturer Information

Functional Group Quaternary Ammonium

Matrix Polystyrene-Divinylbenzene

Physical Form Beads/Crystalline Powder [1]

Ionic Form as Shipped Chloride (Cl⁻) [2]

Particle Size 200-400 mesh [3]

Total Exchange Capacity ≥ 1.25 eq/L (Cl⁻ form) [4]

Moisture Content
40 - 47% (for Amberlite® IRA-

400)

Operating pH Range 0 - 14 [5]

Maximum Operating Temp.
77 °C (Cl⁻ form, for Amberlite®

IRA-400)

Swelling (Cl⁻ → OH⁻)
~20% (for Amberlite® IRA-410,

a similar resin)
[4]

Density 1.3 ± 0.1 g/cm³ [2]

Note: Some data, where specified, is for the similar Amberlite® IRA-400 resin due to the limited

availability of a comprehensive technical data sheet for Amberlite® CG-400.

Experimental Protocols
Pre-treatment of New Amberlite® CG-400 Resin
This protocol is designed to remove any residual monomers, oligomers, and other soluble

impurities from the resin matrix.

Materials:

Amberlite® CG-400 resin
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Deionized (DI) water

5% (v/v) Hydrochloric Acid (HCl)

2-4% (w/v) Sodium Hydroxide (NaOH)

Glass column or beaker

Peristaltic pump or gravity feed setup

pH meter

Procedure:

Hydration and Swelling:

Carefully weigh the desired amount of dry Amberlite® CG-400 resin.

In a beaker, add DI water to the resin in a 1:3 resin-to-water volume ratio.

Allow the resin to swell for at least 1-2 hours. This prevents osmotic shock and bead

fracture in subsequent steps.[6]

Column Packing:

If using a column, pour the resin slurry into the column.

Allow the resin to settle, ensuring a uniformly packed bed.

Drain the excess water until the water level is about 1-2 cm above the resin bed.

Acid Wash:

Wash the resin bed by passing 3-5 bed volumes (BV) of 5% HCl solution through the

column at a flow rate of approximately 2 BV per hour.[7]

This step helps to remove any metallic impurities and converts the resin to the H⁺ form if

any other cations are present.
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Rinsing to Neutrality:

Rinse the resin bed with DI water at the same flow rate until the pH of the effluent is

neutral (pH ~7). This typically requires 5-10 BV of DI water.[7]

Base Wash:

Wash the resin with 3-5 BV of 2-4% NaOH solution at a flow rate of 2 BV per hour.[7] This

step removes any remaining organic impurities.

Final Rinse:

Rinse the resin bed again with DI water at the same flow rate until the pH of the effluent is

neutral.[7]

Conversion to the Hydroxide (OH⁻) Form
For applications requiring the hydroxide form of the resin, the pre-treated resin (in the chloride

form) must be converted.

Materials:

Pre-treated Amberlite® CG-400 resin (in Cl⁻ form)

1 M Sodium Hydroxide (NaOH) solution

Deionized (DI) water

0.1 M Silver Nitrate (AgNO₃) solution (for testing)

Glass column

Peristaltic pump or gravity feed setup

Procedure:

Column Preparation:

Ensure the pre-treated resin is packed in a suitable column.
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NaOH Treatment:

Pass 5-10 BV of 1 M NaOH solution through the resin bed at a flow rate of 1-2 BV per

hour.[8] The hydroxide ions (OH⁻) will displace the chloride ions (Cl⁻) on the resin's

functional groups.

Monitoring for Chloride Effluent:

Periodically collect samples of the effluent.

To test for the presence of chloride ions, acidify a small amount of the effluent with a few

drops of dilute nitric acid and then add a few drops of 0.1 M AgNO₃ solution. The absence

of a white precipitate (AgCl) indicates that the conversion is complete.[8]

Final Rinsing:

Once the chloride test is negative, rinse the resin bed with several bed volumes of DI

water until the pH of the effluent is neutral. This removes excess NaOH.

The resin is now in the hydroxide form and ready for use.

Mandatory Visualization
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Caption: Workflow for the preparation of Amberlite® CG-400 resin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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